Cas no 55117-93-6 (6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid)

6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid is a synthetic organic compound with significant potential in pharmaceutical research. It exhibits a unique structural profile, contributing to its potential as a building block in drug discovery. The compound boasts structural stability and specificity, which are crucial for its efficacy in medicinal applications. Its versatile chemical properties make it a valuable reagent in the synthesis of biologically active molecules.

6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid structure

55117-93-6 structure

Product Name:6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid

CAS No:55117-93-6

MF:C₇H₆N₄O₂S

MW:210.213139057159

CID:352777

PubChem ID:12999152

Update Time:2025-07-22

6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid
- 6-methylsulfanyl-2H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid
- FT-0775226
- DTXSID40514656
- 1H-Pyrazolo[3,4-d]pyrimidine-3-carboxylic acid, 6-(methylthio)-
- 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylicacid
- F53494
- 6-(Methylsulfanyl)-2H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid
- 55117-93-6
- Inchi： 1S/C7H6N4O2S/c1-14-7-8-2-3-4(6(12)13)10-11-5(3)9-7/h2H,1H3,(H,12,13)(H,8,9,10,11)
- InChI Key： OIBJPYRDYGQIQE-UHFFFAOYSA-N
- SMILES： S(C)C1N=CC2C(N=1)=NNC=2C(=O)O

Computed Properties

Exact Mass: 210.02128
Monoisotopic Mass: 210.02114662g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 117Å²

Experimental Properties

PSA: 91.76

6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid Pricemore >>

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CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB03080-5g	1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid, 6-(methylthio)-	55117-93-6	95%	5g	$977	2023-09-07
Chemenu	CM151632-1g	6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid	55117-93-6	95%	1g	$***	2023-05-30
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1737962-1g	6-(Methylthio)-2h-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid	55117-93-6	98%	1g	￥11611.00	2024-05-09